C.I. Acid Yellow 78

• CAS No.: 12220-56-3
• Molecular Formula: C9H10N2O3
• Synonyms: C.I. Acid Yellow 78

Description

C.I. Acid Yellow 78 is an acid dye primarily used for dyeing protein-based fibers such as wool, silk, and nylon. Acid dyes typically exhibit high water solubility due to sulfonic acid groups and form ionic bonds with fibers. Key performance metrics for such dyes include lightfastness, washfastness, and environmental stability under varying conditions (e.g., humidity, salt spray) .

Comparison with Similar Compounds

C.I. Acid Yellow 79

• Structure : A bis-azo dye with the molecular formula C₄₇H₄₀N₁₀Na₂O₁₂S₄ and molecular weight 1,111.12 g/mol (Figure 1 in ).
• Synthesis: Produced via diazotization of o-aminobenzenesulfonyl chloride and coupling with 1-(3-sulfophenyl)-3-methyl-5-aminopyrazole, followed by condensation with bisphenol A .
• Applications : Used for wool, nylon, and silk with good fastness properties .
• Salt Spray Stability: Azo dyes (e.g., C.I. Acid Yellow 117) generally retain lightfastness in salt spray environments, whereas anthraquinone dyes (e.g., C.I. Acid Blue 80) degrade significantly under similar conditions . If C.I. Acid Yellow 78 is azo-based, it may share this stability.

C.I. Acid Yellow 23

• Role in Synthesis : Used as an additive in pigment production (e.g., C.I. Pigment Yellow 191) to improve color strength and transparency. Its inclusion in laking processes with calcium chloride affects pigment yield and quality .
• Comparison :
  • Functional Use : Unlike Acid Yellow 23, which serves as an intermediate, Acid Yellow 78 is likely a direct dye for textiles.
  • Environmental Impact : Additives like those in Acid Yellow 23 may reduce decomposition rates under UV light in salt spray environments, a factor relevant to Acid Yellow 78’s formulation .

Performance Comparison with Functional Analogs

Lightfastness in Salt Spray Environments

• Anthraquinone Dyes: C.I. Acid Blue 80 (anthraquinone) shows a 40–50% decrease in lightfastness under neutral/acidic salt spray, attributed to structural vulnerability to oxidative degradation .
• Azo Dyes : C.I. Acid Yellow 117 (azo) retains >80% lightfastness under identical conditions due to robust azo linkages .
• Implication for this compound : If azo-based, it may exhibit similar resilience, making it suitable for coastal textile applications.

Adsorption Efficiency

• Model Dyes : C.I. Basic Yellow 2 and C.I. Basic Blue 3 adsorption on carbon-silica composites follows pseudo-second-order kinetics, with maximum capacities of 89.5 mg/g and 76.2 mg/g , respectively .
• Acid Dye Behavior: Acid dyes like this compound likely have lower adsorption on non-ionic substrates due to their anionic nature, favoring protein fibers over cellulose.